![molecular formula C9H16Cl2N2 B6188584 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2648947-79-7](/img/no-structure.png)
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride
Description
“1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride” is a chemical compound with the molecular formula C9H15ClN2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine derivatives are known for their wide range of pharmacological activities .
Synthesis Analysis
The synthesis of pyridine derivatives has been a topic of interest in medicinal chemistry . A catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates utilizes easily accessible N-hetaryl ureas and alcohols . The reaction proceeds through the intermediate formation of hetaryl isocyanates .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring attached to a propyl group and a methanamine group . The presence of nitrogen in the pyridine ring and the methanamine group contributes to its basicity .Chemical Reactions Analysis
Pyridine derivatives are known for their reactivity. They can undergo various chemical reactions, including oxidation . An efficient copper-catalyzed synthesis of pyridin-2-yl-methanones from pyridin-2-yl-methanes through a direct Csp3-H oxidation approach with water under mild conditions has been reported .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride involves the reaction of 4-(propan-2-yl)pyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "4-(propan-2-yl)pyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 4-(propan-2-yl)pyridine is reacted with formaldehyde in the presence of hydrochloric acid to yield 1-[4-(propan-2-yl)pyridin-2-yl]methanol.", "Step 2: Sodium borohydride is added to the reaction mixture from step 1 to reduce the alcohol group to an amine group, yielding 1-[4-(propan-2-yl)pyridin-2-yl]methanamine.", "Step 3: The product from step 2 is treated with hydrochloric acid to yield 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride." ] } | |
CAS RN |
2648947-79-7 |
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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